Cas no 83668-92-2 (neurodye rh-160)

• Product name: neurodye rh-160
• CAS No: 83668-92-2
• MF: C₂₇H₃₈N₂O₃S
• MW: 470.667226314545
• CID: 989015
• PubChem ID: 6439669

neurodye rh-160 Chemical and Physical Properties

Names and Identifiers

• neurodye rh-160
• Neurodye RH-160, pure
• NULL
• RH-160
• RH 160
• RH160
• 4-(4-((1E,3E)-4-(4-(dibutylamino)phenyl)buta-1,3-dien-1-yl)pyridin-1-ium-1-yl)butane-1-sulfonate
• 4-[4-[(1E,3E)-4-[4-(dibutylamino)phenyl]buta-1,3-dienyl]pyridin-1-ium-1-yl]butane-1-sulfonate
• 83668-92-2
• 4-(4-{4-[4-(dibutylamino)phenyl]buta-1,3-dien-1-yl}pyridinium-1-yl)butane-1-sulfonate
• Pyridinium, 4-(4-(4-(dibutylamino)phenyl)-1,3-butadienyl)-1-(4-sulfobutyl)-, inner salt
• AKOS040753746

• Inchi： InChI=1S/C27H38N2O3S/c1-3-5-20-29(21-6-4-2)27-15-13-25(14-16-27)11-7-8-12-26-17-22-28(23-18-26)19-9-10-24-33(30,31)32/h7-8,11-18,22-23H,3-6,9-10,19-21,24H2,1-2H3
• InChI Key： AGTMTHJNRMNTDK-UHFFFAOYSA-N
• SMILES： CCCCN(CCCC)C1=CC=C(C=C1)C=CC=CC2=CC=[N+](C=C2)CCCCS(=O)(=O)[O-]

Computed Properties

• Exact Mass: 470.26031425g/mol
• Monoisotopic Mass: 470.26031425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 14
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.7Ų
• XLogP3: 6